(Furan-2-ylethynyl)trimethylsilane

• Molecular Formula: C9H12OSi
• Molecular Weight: 164.28 g/mol
• IUPAC Name: 2-(furan-2-yl)ethynyl-trimethylsilane
• InChI: InChI=1S/C9H12OSi/c1-11(2,3)8-6-9-5-4-7-10-9/h4-5,7H,1-3H3
• InChI Key: MAXFDUCWYBVSMM-UHFFFAOYSA-N
• SMILES: C[Si](C)(C)C#CC1=CC=CO1

Description

(Furan-2-ylethynyl)trimethylsilane is a useful research compound. Its molecular formula is C9H12OSi and its molecular weight is 164.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromofuran (500 mg, 3.402 mmol), Pd(PPh3)2Cl2 (75.69 mg, 0.10784 mmol), CuI (40.17 mg, 0.2109 mmol) and diisopropylamine (0.89 ml, 6.395 mmol) in tetrahydrofuaran (THF) (4 ml) was degassed thoroughly with argon, and trimethylsilyl acetylene (0.648 ml, 4.694 mmol) was added at room temperature. After stirring the reaction mixture for 16 hours at room temperature, it was poured into water and extracted with dichloromethane. The combined organic layers were washed with brine and dried over anhydrous sodium sulfate and the solvent was evaporated. The crude material was purified by column chromatography (100-200 mesh silica gel) using hexane as eluent to yield the desired (furan-2-ylethynyl)trimethylsilane (200 mg, 1.21 mmol, yield 35.84%).